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Compound of Interest

Compound Name: A-935142

Cat. No.: B15584001

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and logistical information for the proper disposal
and handling of the experimental compound A-935142. Adherence to these procedures is
crucial for ensuring laboratory safety and environmental protection. A-935142 is identified as
Methoxyundecylphosphinic Acid, a member of the phosphonic acid ester chemical class and
known to function as a pancreatic lipase inhibitor. Due to the absence of a specific Safety Data
Sheet (SDS) for A-935142, the following guidance is based on the general properties and
hazards associated with phosphonic acid derivatives.

Immediate Safety and Disposal Overview

Proper disposal of A-935142 must comply with all local, regional, and national hazardous
waste regulations. As a phosphonic acid derivative, it should be treated as hazardous chemical
waste.

Core Disposal Principle: Never dispose of A-935142 down the drain or in regular trash. All
waste containing this compound must be collected and managed by a licensed hazardous
waste disposal service.

Step-by-Step Disposal Procedures

o Waste Identification and Segregation:
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o Treat all materials contaminated with A-935142 (e.g., unused product, solutions,
contaminated labware, and personal protective equipment) as hazardous waste.

o Segregate A-935142 waste from other waste streams to prevent unintended chemical
reactions.

o Container Management:

o Collect liquid waste in a designated, leak-proof, and chemically compatible container. The
container should be clearly labeled "Hazardous Waste: A-935142
(Methoxyundecylphosphinic Acid)".

o Solid waste (e.g., contaminated gloves, weigh boats, pipette tips) should be placed in a
separate, clearly labeled, sealed container.

o Keep waste containers closed except when adding waste.
o Storage of Waste:

o Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials such as strong bases and oxidizing agents.

o Ensure the storage area has secondary containment to manage potential spills.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the collection and proper disposal of
the A-935142 waste.

o Provide the contractor with all available information about the chemical, including its
identity as Methoxyundecylphosphinic Acid.

o Decontamination of Empty Containers:

o Empty containers that held A-935142 should be triple-rinsed with a suitable solvent (e.g.,
ethanol or methanol).
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o The rinsate from the triple-rinse procedure must be collected and disposed of as

hazardous waste.

o After proper decontamination, the container can be disposed of according to institutional

guidelines for non-hazardous lab waste.

Quantitative Data and Safety Information

While specific quantitative data for A-935142 is not publicly available, the following table

summarizes general safety precautions for handling phosphonic acid derivatives.

Hazard Category

Precautionary Measures & Personal
Protective Equipment (PPE)

Eye/Face Protection

Weatr tightly fitting safety goggles with side-

shields or a face shield.[1]

Skin Protection

Wear a lab coat and appropriate chemical-

resistant gloves (e.g., nitrile, neoprene).[2]

Respiratory Protection

Use in a well-ventilated area, preferably within a
chemical fume hood. If dust or aerosols may be
generated, a NIOSH-approved respirator may

be necessary.

Harmful if swallowed. Do not eat, drink, or

Ingestion smoke in laboratory areas. Wash hands
thoroughly after handling.
) May cause respiratory irritation. Avoid breathing
Inhalation

dust, fumes, or vapors.

Accidental Release

Evacuate the area. Wear appropriate PPE.
Absorb spills with an inert material (e.g.,
vermiculite, sand) and collect for disposal as
hazardous waste. Prevent entry into drains and

waterways.

© 2025 BenchChem. All rights reserved.

3/7 Tech Support


https://www.benchchem.com/product/b15584001?utm_src=pdf-body
https://www.phosphonics.com/wp-content/uploads/2021/10/POH1-SDS.pdf
https://www.arkema.com/files/live/sites/shared_arkema/files/downloads/socialresponsability/safety-summuries/functional-additives-phosphonic-acid-gps-2014-10-31-v0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Experimental Protocol: In Vitro Pancreatic Lipase
Inhibition Assay

The following is a generalized protocol for determining the inhibitory activity of a compound like
A-935142 against pancreatic lipase.

1. Materials and Reagents:

» Porcine Pancreatic Lipase (PPL)

e A-935142 (or other inhibitor)

e p-Nitrophenyl Palmitate (pNPP) as the substrate

o Tris-HCI buffer (e.g., 50 mM, pH 8.0)

o Sodium deoxycholate as an emulsifier

o Dimethyl sulfoxide (DMSO) as a solvent for the inhibitor

e 96-well microplate

e Microplate reader capable of measuring absorbance at 405 nm
 Incubator set to 37°C

2. Preparation of Solutions:

e Enzyme Solution: Prepare a stock solution of PPL in Tris-HCI buffer.
o Substrate Solution: Prepare a stock solution of pNPP in a suitable solvent like isopropanol.

« Inhibitor Solutions: Prepare a stock solution of A-935142 in DMSO. Perform serial dilutions
to obtain a range of inhibitor concentrations for IC50 determination.

3. Assay Procedure:

e In a 96-well plate, add the Tris-HCI buffer and the sodium deoxycholate solution to each well.
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e Add a specific volume of the various inhibitor (A-935142) dilutions to the test wells. For the
positive control (no inhibition), add the same volume of DMSO. For the blank, add buffer.

e Add the PPL enzyme solution to all wells except the blank.
e Pre-incubate the plate at 37°C for a specified time (e.g., 10-15 minutes).
« Initiate the enzymatic reaction by adding the pNPP substrate solution to all wells.

o Immediately place the plate in the microplate reader and measure the absorbance at 405 nm
kinetically for a set period (e.g., 10-20 minutes) at 37°C. The rate of p-nitrophenol formation
is proportional to the lipase activity.

4. Data Analysis:
o Calculate the rate of reaction for each well.

» Determine the percentage of inhibition for each concentration of A-935142 compared to the
positive control.

» Plot the percentage of inhibition against the logarithm of the inhibitor concentration to
determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity
by 50%).

Visualizing the Mechanism of Action

The following diagram illustrates the role of pancreatic lipase in fat digestion and how A-
935142 acts as an inhibitor.
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Caption: Inhibition of Pancreatic Lipase by A-935142 in Dietary Fat Digestion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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